Cas no 73387-51-6 (3-(4-Bromophenyl)-1-methyl-1H-pyrazole)
3-(4-Bromophenyl)-1-methyl-1H-pyrazole is a brominated pyrazole derivative commonly utilized as a versatile intermediate in organic synthesis and pharmaceutical research. Its key structural features include a 4-bromophenyl substituent and a methyl group at the 1-position of the pyrazole ring, enhancing its reactivity in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This compound is valued for its stability, well-defined reactivity, and suitability as a building block for constructing more complex heterocyclic systems. Its consistent purity and reliable performance make it a preferred choice for applications in medicinal chemistry, material science, and agrochemical development.
73387-51-6 structure
Product Name:3-(4-Bromophenyl)-1-methyl-1H-pyrazole
CAS No:73387-51-6
MF:C10H9BrN2
MW:237.095861196518
MDL:MFCD01566446
CID:59466
PubChem ID:2819635
Update Time:2025-11-02
3-(4-Bromophenyl)-1-methyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Bromophenyl)-1-methyl-1H-pyrazole
- 3-(4-bromophenyl)-1-methylpyrazole
- 3-(4-bromo-phenyl)-1-methyl-1H-pyrazole
- 3-(p-Bromophenyl)-1-methyl-pyrazol
- AC1ME0D9
- AC1Q3YVY
- AG-G-90269
- CTK5D7931
- SureCN645457
- J-510656
- FT-0765641
- W17604
- GZQYXOYGTVBFQA-UHFFFAOYSA-N
- MFCD01566446
- 1-Ethyl-3-methylimidazolium dicyanimide
- A851405
- DTXSID70384824
- CS-0061747
- SCHEMBL645457
- AKOS015835692
- AS-0138
- AC-30771
- 73387-51-6
-
- MDL: MFCD01566446
- Inchi: 1S/C10H9BrN2/c1-13-7-6-10(12-13)8-2-4-9(11)5-3-8/h2-7H,1H3
- InChI Key: GZQYXOYGTVBFQA-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1C=CN(C)N=1
Computed Properties
- Exact Mass: 235.99500
- Monoisotopic Mass: 235.99491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 17.8Ų
Experimental Properties
- Density: 1.44
- Melting Point: 79.5 °C
- Boiling Point: 331.6 °C at 760 mmHg
- Flash Point: 331.6 °C at 760 mmHg
- Refractive Index: 1.625
- PSA: 17.82000
- LogP: 2.84960
3-(4-Bromophenyl)-1-methyl-1H-pyrazole Customs Data
- HS CODE:2933199090
- Customs Data:
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(4-Bromophenyl)-1-methyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A049003864-5g |
3-(4-Bromophenyl)-1-methyl-1H-pyrazole |
73387-51-6 | 95% | 5g |
$342.00 | 2023-09-01 | |
| TRC | B701278-50mg |
3-(4-Bromophenyl)-1-methyl-1h-pyrazole |
73387-51-6 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B701278-100mg |
3-(4-Bromophenyl)-1-methyl-1h-pyrazole |
73387-51-6 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B701278-500mg |
3-(4-Bromophenyl)-1-methyl-1h-pyrazole |
73387-51-6 | 500mg |
$ 160.00 | 2022-06-06 | ||
| Chemenu | CM188619-5g |
3-(4-Bromophenyl)-1-methyl-1H-pyrazole |
73387-51-6 | 95% | 5g |
$320 | 2021-08-05 | |
| Apollo Scientific | OR12276-1g |
3-(4-Bromophenyl)-1-methyl-1H-pyrazole |
73387-51-6 | 98% | 1g |
£72.00 | 2025-02-19 | |
| abcr | AB225421-1 g |
3-(4-Bromophenyl)-1-methyl-1H-pyrazole, 95%; . |
73387-51-6 | 95% | 1g |
€195.00 | 2023-04-27 | |
| abcr | AB225421-5 g |
3-(4-Bromophenyl)-1-methyl-1H-pyrazole, 95%; . |
73387-51-6 | 95% | 5g |
€654.00 | 2023-04-27 | |
| Chemenu | CM188619-250mg |
3-(4-Bromophenyl)-1-methyl-1H-pyrazole |
73387-51-6 | 95% | 250mg |
$91 | 2023-02-01 | |
| Chemenu | CM188619-1g |
3-(4-Bromophenyl)-1-methyl-1H-pyrazole |
73387-51-6 | 95% | 1g |
$224 | 2023-02-01 |
3-(4-Bromophenyl)-1-methyl-1H-pyrazole Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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